Cas no 52986-22-8 (BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.13,7]DEC-1-YLAMINO)-)

• Product Name: BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.13,7]DEC-1-YLAMINO)-
• CAS No: 52986-22-8
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 3403064
• PubChem ID: 565155
• Update Time: 2025-07-03

BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.13,7]DEC-1-YLAMINO)- Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.13,7]DEC-1-YLAMINO)-
• 4-(1-adamantylamino)-4-oxobutanoic acid
• 4-oxo-4-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)butanoic acid
• SCHEMBL16365979
• Oprea1_259807
• BBL036011
• AK-968/13025186
• AKOS003261597
• VS-13296
• Butanoic acid, 4-(1-adamantylamino)-4-oxo-
• 4-(1-Adamantylamino)-4-oxobutanoic acid #
• CS-0331864
• 3-[(ADAMANTAN-1-YL)CARBAMOYL]PROPANOIC ACID
• 52986-22-8
• STK255533
• 4-(adamantan-1-ylamino)-4-oxobutanoic acid
• Oprea1_115433
• PGAQEOVRNCJNAA-UHFFFAOYSA-N

• Inchi： 1S/C14H21NO3/c16-12(1-2-13(17)18)15-14-6-9-3-10(7-14)5-11(4-9)8-14/h9-11H,1-8H2,(H,15,16)(H,17,18)
• InChI Key： PGAQEOVRNCJNAA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(=O)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 251.15214353Da
• Monoisotopic Mass: 251.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.13,7]DEC-1-YLAMINO)-

BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.13,7]DEC-1-YLAMINO)-: A Comprehensive Overview

The compound with CAS No 52986-22-8, commonly referred to as BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.13,7]DEC-1-YLAMINO)-, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its complex molecular architecture and potential applications in advanced chemical systems.

BUTANOIC ACID serves as the foundational component of this molecule, providing a carboxylic acid group that plays a crucial role in its reactivity and functionality. The 4-OXO group introduces a ketone functionality, which enhances the compound's ability to participate in various condensation reactions and biochemical processes. The TRICYCLO[3.3.1.1³,⁷]DEC-1-YLAMINO moiety is a bicyclic structure that imparts exceptional stability and rigidity to the molecule, making it highly suitable for applications requiring robust chemical frameworks.

Recent advancements in synthetic chemistry have enabled the precise synthesis of BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.1³,⁷]DEC-1-YLAMINO)- through innovative methodologies such as catalytic asymmetric synthesis and microwave-assisted reactions. These techniques not only enhance the yield but also ensure the high purity of the final product, which is critical for its application in sensitive chemical systems.

The structural complexity of this compound makes it an ideal candidate for exploring novel chemical reactions and mechanisms. Researchers have demonstrated its potential as a building block in the construction of bioactive molecules and advanced materials. For instance, its ability to form stable amide bonds has been leveraged in peptide synthesis, while its rigid bicyclic framework has found applications in supramolecular chemistry.

In terms of chemical properties, BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.1³,⁷]DEC-1-YLAMINO)- exhibits remarkable thermal stability and resistance to hydrolysis under standard conditions. These attributes make it highly suitable for use in high-temperature industrial processes and long-term storage applications.

Recent studies have also highlighted its potential in biomedical applications, particularly in drug delivery systems and bioconjugate chemistry. The compound's ability to act as a linker between biologically active molecules and inert carriers has opened new avenues for targeted drug delivery and diagnostic imaging.

Furthermore, the integration of BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.1.1³,⁷]DEC-1-YLAMINO)- into polymer systems has shown promise in enhancing material properties such as mechanical strength and thermal resistance. This has led to its exploration in advanced composites and high-performance polymers used in aerospace and automotive industries.

In conclusion, BUTANOIC ACID, 4-OXO-4-(TRICYCLO[3.3.]DEC-1-YLAMINO)- represents a cutting-edge chemical entity with multifaceted applications across various scientific disciplines.